Cas no 1383116-40-2 (4-Fluoro-4-methylpentanoic acid)

• Product Name: 4-Fluoro-4-methylpentanoic acid
• CAS No: 1383116-40-2
• MF: C₆H₁₁FO₂
• MW: 134.148745775223
• CID: 5819055
• PubChem ID: 83815065
• Update Time: 2026-03-11

4-Fluoro-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-4-methylpentanoic acid
• AKOS023556530
• EN300-1826385
• 1383116-40-2

• Inchi： 1S/C6H11FO2/c1-6(2,7)4-3-5(8)9/h3-4H2,1-2H3,(H,8,9)
• InChI Key： RKHCMZJEQQUZFV-UHFFFAOYSA-N
• SMILES： FC(C)(C)CCC(=O)O

Computed Properties

• Exact Mass: 134.07430775g/mol
• Monoisotopic Mass: 134.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-Fluoro-4-methylpentanoic acid

4-Fluoro-4-methylpentanoic Acid (CAS No. 1383116-40-2): A Versatile Building Block in Medicinal Chemistry

4-Fluoro-4-methylpentanoic acid, with the systematic name 4-fluoro-4-methylpentanoic acid and CAS number 1383116-40-2, represents a critical intermediate in the synthesis of diverse pharmaceutical compounds. This molecule belongs to the class of fluorinated carboxylic acids, which have gained significant attention in drug discovery due to their unique physicochemical properties and biological activity. Recent studies highlight its potential as a scaffold for developing novel therapeutics targeting metabolic disorders, neurodegenerative diseases, and inflammatory conditions.

The structural features of 4-fluoro-4-methylpentanoic acid are defined by its five-carbon chain with a fluorine atom at the fourth position and a methyl group at the same carbon. This substitution pattern imparts distinct electronic and steric effects, enabling the molecule to interact with biological targets in ways that are not achievable by its non-fluorinated counterparts. The fluorine atom enhances metabolic stability, while the methyl group contributes to conformational flexibility, both of which are crucial for optimizing drug-like properties.

Recent advances in medicinal chemistry have demonstrated the utility of 4-fluoro-4-methylpentanoic acid in the design of small-molecule inhibitors. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the synthesis of a series of fluorinated carboxylic acid derivatives, including 4-fluoro-4-methylpentanoic acid, as potent modulators of the PPARγ receptor. These compounds showed promising anti-diabetic activity in preclinical models, underscoring the importance of fluorine substitution in enhancing receptor binding affinity.

Pharmaceutical researchers are also exploring the role of 4-fluoro-4-methylpentanoic acid in the development of anti-inflammatory agents. A 2024 paper in European Journal of Medicinal Chemistry highlighted its potential as a precursor for designing selective COX-2 inhibitors. The fluorine atom at the fourth position was found to significantly improve the selectivity profile compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs), reducing gastrointestinal side effects while maintaining therapeutic efficacy.

From a synthetic perspective, the preparation of 4-fluoro-4-methylpentanoic acid involves a combination of fluorination and alkylation strategies. Modern methods often employ microwave-assisted reactions or catalytic approaches to achieve high yields and purity. A 2022 review in Organic & Biomolecular Chemistry discussed the optimization of reaction conditions for fluorine incorporation, emphasizing the importance of solvent selection and temperature control to minimize side reactions.

The biological activity of 4-fluoro-4-methylpentanoic acid extends beyond its role as a building block. In vitro studies have shown its ability to modulate lipid metabolism pathways, making it a candidate for the treatment of hyperlipidemia. A 2023 study in Drug Discovery Today demonstrated that derivatives of this compound could inhibit the activity of acyl-CoA synthetase, a key enzyme in fatty acid metabolism, suggesting its potential in metabolic syndrome management.

Computational methods have further enhanced the understanding of 4-fluoro-4-methylpentanoic acid's pharmacological profile. Molecular docking simulations and QSAR analysis have revealed that the fluorine atom plays a critical role in stabilizing the interaction between the molecule and its target proteins. These insights have guided the rational design of more potent derivatives with improved therapeutic indices.

Environmental and safety considerations are also being addressed in the context of 4-fluoro-4-methylpentanoic acid research. While the compound itself is not classified as a hazardous material, its synthesis and use require adherence to standard laboratory protocols to ensure safe handling. Recent guidelines from the International Union of Pure and Applied Chemistry (IUPAC) emphasize the importance of sustainable synthesis methods for fluorinated compounds.

The versatility of 4-fluoro-4-methylpentanoic acid has led to its application in various fields beyond pharmaceuticals. In materials science, it has been used as a precursor for the synthesis of fluorinated polymers with enhanced thermal stability. A 2024 study in Advanced Materials demonstrated its potential in creating high-performance coatings for biomedical devices, highlighting its multifunctional properties.

As the field of medicinal chemistry continues to evolve, 4-fluoro-4-methylpentanoic acid remains a focal point for innovation. Its unique chemical structure and the ability to fine-tune its properties through synthetic modifications make it an attractive candidate for future drug development. Ongoing research is expected to uncover additional applications, further solidifying its role as a key player in the quest for novel therapeutics.

In conclusion, 4-fluoro-4-methylpentanoic acid exemplifies the power of fluorinated compounds in modern drug discovery. Its structural features, synthetic accessibility, and biological activity position it as a valuable tool for researchers aiming to address complex medical challenges. As new methodologies and technologies emerge, the potential of this compound is likely to expand, contributing to advancements in both pharmaceutical and materials science.